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Compound of Interest

Compound Name: BPR1J-097

Cat. No.: B15576801 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of BPR1J-097, a novel FLT3 inhibitor used in preclinical research. The following

procedures are based on standard laboratory safety protocols for research-grade chemical

compounds. All personnel must consult the specific Safety Data Sheet (SDS) provided by the

supplier and adhere to all institutional and local regulations.

Chemical and Physical Properties
For safe handling and disposal, it is essential to be aware of the known properties of BPR1J-
097.
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Property Value

Chemical Formula C27H28N6O3S

Molecular Weight 516.61 g/mol

CAS Number 1327167-19-0

Appearance Powder

Storage Temperature
4°C, in a sealed container, away from moisture.

[1]

Solubility
DMSO: 6 mg/mL (with ultrasonic warming),

H2O: 2 mg/mL (with ultrasonic)[1]

Biological Target FLT3 Inhibitor

Disposal Procedures
The proper disposal of BPR1J-097 is critical to ensure laboratory safety and environmental

protection. The following is a step-by-step guide for the disposal of unused BPR1J-097 and

contaminated materials.

1. Personal Protective Equipment (PPE): Before handling BPR1J-097 for disposal, ensure you

are wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves

Laboratory coat

2. Unused Product Disposal:

Do not dispose of BPR1J-097 down the drain or in regular trash.

Unused or expired BPR1J-097 should be treated as chemical waste.

Collect the solid powder in its original container or a clearly labeled, sealed waste container.
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If the compound is in solution, it should be collected in a labeled, sealed container

designated for chemical waste. Avoid mixing with incompatible wastes.

3. Contaminated Labware and Materials Disposal:

Solid Waste: All disposable labware (e.g., pipette tips, microfuge tubes, gloves, bench paper)

that has come into contact with BPR1J-097 should be considered chemically contaminated

solid waste.

Collect this waste in a designated, clearly labeled, and sealed container or a heavy-duty

plastic bag.

Liquid Waste: Solutions containing BPR1J-097, including experimental media and washings,

must be collected as hazardous liquid waste.

Collect in a labeled, leak-proof container.

The container should be kept closed when not in use.

Sharps: Any sharps (e.g., needles, scalpels) contaminated with BPR1J-097 must be

disposed of in a designated, puncture-resistant sharps container that is clearly labeled as

containing chemical waste.

4. Waste Storage and Collection:

Store all waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials, while awaiting pickup.

Follow your institution's specific procedures for chemical waste pickup. This typically involves

completing a hazardous waste disposal form and scheduling a pickup with the

Environmental Health and Safety (EHS) department.

Experimental Workflow for Disposal
The following diagram outlines the decision-making process and workflow for the proper

disposal of BPR1J-097 and associated materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15576801?utm_src=pdf-body
https://www.benchchem.com/product/b15576801?utm_src=pdf-body
https://www.benchchem.com/product/b15576801?utm_src=pdf-body
https://www.benchchem.com/product/b15576801?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Segregation & Collection Final Disposal

BPR1J-097 Waste Determine Waste Type

Collect in Labeled,
Sealed ContainerUnused Product

Collect in Labeled,
Sealed Bag/Container

Contaminated Solid

Collect in Labeled,
Leak-proof Container

Contaminated Liquid

Store in Designated
Waste Area

Arrange for EHS
Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of BPR1J-097 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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